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Compound of Interest

Compound Name: Isopropyl acetate

Cat. No.: B127838 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Isopropyl acetate is a fast-evaporating, urethane-grade solvent recognized for its excellent

solvency for a wide range of synthetic resins, making it a valuable tool in polymer and resin

chemistry.[1] Its mild odor and miscibility with most organic solvents further enhance its utility in

various applications, including coatings, printing inks, adhesives, and pharmaceutical

formulations.[1][2] This document provides detailed application notes and protocols for the use

of isopropyl acetate in dissolving and processing polymers and resins, with a focus on

practical applications for research, development, and manufacturing.

Physicochemical Properties of Isopropyl Acetate
A comprehensive understanding of the physical and chemical properties of isopropyl acetate
is crucial for its effective application. Key properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₅H₁₀O₂ [3][4]

Molecular Weight 102.13 g/mol [3][5]

Appearance Clear, colorless liquid [2][3]

Odor Fruity, pleasant [2][3]

Boiling Point 88.6 °C (192 °F) at 760 mmHg [3][4]

Melting Point -73 °C (-99 °F) [4]

Flash Point (Closed Cup) 4 °C (40 °F) [3]

Density 0.874 g/cm³ at 20 °C [3][4]

Vapor Pressure 47.5 mmHg at 20 °C [3]

Viscosity 0.6 cP at 20 °C [3]

Surface Tension 22.1 dynes/cm at 20 °C [3]

Evaporation Rate (n-Butyl

Acetate = 1)
3.0 [3]

Solubility in Water 2.9 wt% at 20 °C [3][4]

Water in Isopropyl Acetate 1.8 wt% at 20 °C [3][4]

Solvency and Polymer Compatibility
The effectiveness of isopropyl acetate as a solvent is determined by its interaction with the

polymer or resin. A key indicator of this interaction is the Hansen Solubility Parameter (HSP),

which characterizes a solvent based on its dispersion (δD), polar (δP), and hydrogen bonding

(δH) forces.[6] Polymers will dissolve in solvents with similar HSP values.

Hansen Solubility Parameters (HSP) of Isopropyl Acetate
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Parameter Value (MPa½)

δD (Dispersion) 15.3

δP (Polar) 4.5

δH (Hydrogen Bonding) 8.2

Total (δt) 17.8

Hansen Solubility Parameters for Common Polymers

The following table provides the HSP values for a selection of common polymers. By

comparing these values to those of isopropyl acetate, researchers can predict its solvency for

a particular polymer.

Polymer δD (MPa½) δP (MPa½) δH (MPa½)

Cellulose Acetate 18.6 12.7 11.0

Cellulose Nitrate 15.3 12.7 8.8

Ethyl Cellulose 18.1 6.1 8.3

Polymethyl

Methacrylate (PMMA)
18.6 10.5 7.5

Polystyrene (PS) 21.3 5.8 4.3

Polyvinyl Acetate

(PVAc)
19.1 11.0 8.5

Polyvinyl Chloride

(PVC)
18.2 7.5 8.3

Polyurethane (PU) 16.9 9.0 9.8

Isopropyl acetate is an effective solvent for a variety of synthetic resins, including:

Polyesters[1]
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Vinyl copolymers[1]

Acrylics[1]

Alkyds[1]

Cellulose acetate butyrate

Nitrocellulose[5]

Polyamide

Application Notes and Experimental Protocols
Preparation of a Nitrocellulose Lacquer
Isopropyl acetate is a suitable solvent for nitrocellulose, a key component in many lacquers

and coatings. The viscosity of the resulting solution is dependent on the concentration of the

nitrocellulose.[5][7]

Protocol for Preparing a Basic Nitrocellulose Lacquer

This protocol provides a general procedure for dissolving nitrocellulose in isopropyl acetate.

The final formulation may require adjustments based on the specific grade of nitrocellulose and

desired application properties.

Materials:

Nitrocellulose (e.g., RS 1/2 second)

Isopropyl Acetate

Plasticizer (e.g., Dibutyl Phthalate)

Co-solvent (e.g., Ethanol)

Stirring apparatus (magnetic stirrer or overhead mixer)

Beaker or flask
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Procedure:

Weigh the desired amount of nitrocellulose and place it in the beaker or flask.

Add the isopropyl acetate to the container.

Begin stirring the mixture. The speed should be sufficient to create a vortex without

splashing.

Slowly add the plasticizer and co-solvent to the mixture while continuing to stir.

Continue stirring until the nitrocellulose is completely dissolved. This may take several hours

depending on the grade of nitrocellulose and the stirring speed.

Once dissolved, the lacquer can be stored in a sealed container.
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Materials Procedure

Nitrocellulose 1. Weigh Nitrocellulose

Isopropyl Acetate

2. Add Isopropyl Acetate

Plasticizer

4. Add Plasticizer & Co-solvent

Co-solvent

3. Begin Stirring 5. Continue Stirring Until Dissolved 6. Store Lacquer

Components

Process

Polyurethane Resin 1. Dissolve Resin in Isopropyl Acetate

Isopropyl Acetate

Pigment Dispersion

2. Add Pigment Dispersion

Wax Compound

3. Add Wax Compound 4. Mix to Homogeneity 5. Adjust Viscosity
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Materials

Procedure

Polylactic Acid (PLA)

1. Dissolve PLA in Isopropyl AcetateIsopropyl Acetate

Petri Dish

2. Pour Solution into Petri Dish 3. Evaporate Solvent 4. Dry Film in Vacuum Oven 5. Peel Film from Substrate

Materials

Procedure

PLGA

1. Dissolve PLGA & Drug in Isopropyl Acetate (Oil Phase)

Drug

Isopropyl Acetate

Aqueous Surfactant (PVA)

2. Form o/w Emulsion with Aqueous Phase 3. Solvent Evaporation 4. Microparticle Hardening 5. Collect & Dry Microparticles

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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